3-Fluorothioanisole

• IUPAC Name: 1-fluoro-3-methylsulfanylbenzene
• InChI: InChI=1S/C7H7FS/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key: SQXSNYMCORGWCE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)F
• Molecular Formula: C7H7FS
• DSSTOX Substance ID: DTXSID70374664
• Molecular Weight: 142.20 g/mol
• CAS RN: 658-28-6

Description

3-Fluorothioanisole is a chemical compound with the molecular formula C7H7FS. It has a molecular weight of 142.20 g/mol. The IUPAC name for this compound is 1-fluoro-3-methylsulfanylbenzene.

Synthesis Analysis

The synthesis of this compound involves aryl fluorides (1.0 mmol), CH3SSCH3 (1.2 mmol), t-BuOK (3.0 mmol), and CH3CN (2 mL) in a 25-ml sealed tube. The reaction mixture is stirred at 50°C for 6 hours under air. After cooling to room temperature, the product is diluted with H2O (5 mL) and extracted with EtOAc (4 × 10 mL).

Molecular Structure Analysis

The molecular structure of this compound has been studied using one-color resonant two-photon ionization (1C-R2PI) and mass-analyzed threshold ionization (MATI) spectroscopy. The vibronic spectra of this compound in the first electronic excited state (S1) and the cationic ground state (D0) have been obtained.

Chemical Reactions Analysis

The chemical reactions of this compound have been studied, particularly in the first electronically excited state. The substitution-induced nonplanarity of this compound in the first electronically excited state has been investigated.

Physical And Chemical Properties Analysis

This compound is a clear liquid. It has a molecular weight of 142.20 g/mol. The compound has a topological polar surface area of 25.3 Ų. It has a rotatable bond count of 1.

Scientific Research Applications

1. Structural Properties and Stability

3-Fluorothioanisole (3FTA) exhibits interesting structural properties in various electronic states. Spectroscopic measurements and theoretical calculations have revealed the existence of both cis- and trans-rotamers of 3FTA, which are stable and coexist in different electronic states. Specifically, in its electronically excited state (S1), 3FTA is predicted to have a stable gauche-structure, a unique feature distinguished by strong activation of vibrational modes, especially in the motion of the -SCH3 group. This structural behavior and comparison with other substituted thioanisole derivatives offer valuable insights for scientific research in physical chemistry and molecular spectroscopy (Zhang et al., 2022).

Safety and Hazards

3-Fluorothioanisole may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Synthesis routes and methods

Procedure details

To a solution of 3-fluorothiophenol (4.73 g, 37.0 mmol) in diethyl carbonate (11 mL, 129 mmol) was added K2CO3 (7.67 g, 55.5 mmol) and 18-crown-6 ether (100 mg, 0.37 mmol). The reaction mixture was refluxed at 100° C. for 12 h. The reaction mixture was cooled to 20° C. then quenched by addition of H2O and extracted with Et2O. The combine organic solution was washed with H2O and brine, dried over MgSO4.to give 1-fluoro-3-(methylsulfanyl)benzene (5.10 g, 97%) as a colorless oil.

Q & A

Q1: How do the ionization energies of the cis and trans isomers of 3-Fluorothioanisole compare?

A: The adiabatic ionization energies (IE) for the cis and trans isomers of this compound were determined to be 65,468 ± 5 cm-1 and 65,644 ± 5 cm-1, respectively []. This indicates that the trans isomer requires slightly more energy to be ionized compared to the cis isomer.